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Compound of Interest

Compound Name:
D-(+)-Maltose Monohydrate-

13C12

Cat. No.: B13843350

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of D-(+)-

Maltose Monohydrate-¹³C₁₂, a stable isotope-labeled form of maltose monohydrate. While

specific quantitative solubility data for the ¹³C₁₂ labeled variant is not readily available in

published literature, the solubility is expected to be nearly identical to that of its unlabeled

counterpart, D-(+)-Maltose Monohydrate. The substitution of ¹²C with ¹³C isotopes does not

significantly alter the physicochemical properties, such as polarity and molecular interactions,

that govern solubility. Therefore, the data presented herein for D-(+)-Maltose Monohydrate

serves as a reliable proxy for the ¹³C₁₂ labeled compound.

Quantitative Solubility Data
The solubility of D-(+)-Maltose Monohydrate in various common laboratory solvents is

summarized in the table below. This data has been compiled from multiple sources to provide a

comprehensive reference.
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Solvent Solubility Temperature (°C) Notes

Water 1080 g/L[1] 20 Highly soluble

470.2 g/L[2] Not Specified

100 mg/mL

(equivalent to 100 g/L)

[3][4]

Not Specified

Sonication and

warming are

recommended for

dissolution.[4]

72 mg/mL (equivalent

to 72 g/L)[5]
Not Specified

50 mg/mL (equivalent

to 50 g/L)[1][6][7][8]
Room Temperature

DMSO
72 mg/mL (equivalent

to 72 g/L)[5]
Not Specified

It is advised to use

fresh DMSO as

moisture absorption

can reduce solubility.

[5]

Ethanol Insoluble[5] Not Specified

Slightly Soluble[9] Not Specified

Ethanol-Water

Mixtures

Solubility decreases

as the mass fraction

of ethanol increases

to 0.9.[10]

278.2 - 298.2 K

Ether Insoluble[9] Not Specified

Experimental Protocols for Solubility Determination
The determination of carbohydrate solubility is a fundamental experimental procedure. A

general protocol, based on established methodologies for similar compounds, is outlined

below. This method relies on the principle of saturating a solvent with the solute and then

quantifying the dissolved amount.
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Objective: To determine the saturation solubility of D-(+)-Maltose Monohydrate-¹³C₁₂ in a given

solvent.

Materials:

D-(+)-Maltose Monohydrate-¹³C₁₂

Solvent of interest (e.g., water, DMSO)

Analytical balance

Vortex mixer

Thermostatic shaker or water bath

Centrifuge

Syringe filters (e.g., 0.22 µm)

High-Performance Liquid Chromatography (HPLC) system or a validated spectrophotometric

method (e.g., Anthrone method) for quantification.

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of D-(+)-Maltose Monohydrate-¹³C₁₂ to a known volume of the

solvent in a sealed container. The excess solid should be clearly visible.

Agitate the mixture vigorously using a vortex mixer.

Place the container in a thermostatic shaker or water bath set to a constant temperature

(e.g., 25 °C) to allow the solution to reach equilibrium. The equilibration time can vary and

may require several hours to ensure saturation.

Separation of Undissolved Solid:
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After equilibration, centrifuge the suspension at a high speed to pellet the undissolved

solid.

Sample Collection and Dilution:

Carefully withdraw an aliquot of the clear supernatant. To ensure no solid particles are

transferred, it is recommended to filter the supernatant through a syringe filter.

Accurately dilute the collected aliquot with the same solvent to a concentration that falls

within the linear range of the analytical method.

Quantification:

Analyze the diluted sample using a pre-calibrated HPLC or a colorimetric method like the

phenol-sulfuric acid assay to determine the concentration of the dissolved maltose.

Calculation:

Calculate the original concentration in the saturated solution by accounting for the dilution

factor. The result is the solubility of the compound in the chosen solvent at the specified

temperature.

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the key steps in the experimental protocol for determining the

solubility of D-(+)-Maltose Monohydrate-¹³C₁₂.
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Figure 1: Experimental Workflow for Solubility Determination
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Caption: Workflow for determining solubility.

Logical Relationships of Solubility Data
This diagram illustrates the relationship between D-(+)-Maltose Monohydrate-¹³C₁₂ and its

solubility in different solvents based on the available data.
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Figure 2: Solubility Relationships of D-(+)-Maltose Monohydrate

Solute

Solvents

D-(+)-Maltose Monohydrate-¹³C₁₂

(proxy: unlabeled form)

Water

Highly Soluble

DMSO

Soluble

Ethanol

Slightly to Insoluble

Ether

Insoluble

Click to download full resolution via product page

Caption: Solubility in different solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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